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Compound of Interest

Compound Name: 3-Ethylphenol

Cat. No.: B1664133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
m-Ethylphenol, also known as 3-ethylphenol, is an organic aromatic compound with the

chemical formula C₈H₁₀O. It is a colorless to pale yellow liquid at room temperature and

possesses a characteristic phenolic odor. As a member of the ethylphenol isomer group, which

also includes o-ethylphenol and p-ethylphenol, its physical and chemical properties are of

significant interest in various fields, including chemical synthesis, materials science, and

pharmacology. This technical guide provides a comprehensive overview of the core physical

properties of m-ethylphenol, complete with tabulated data for easy reference, detailed

experimental protocols for property determination, and a logical workflow for the

characterization of such compounds.

Core Physical Properties of m-Ethylphenol
The physical properties of m-ethylphenol are crucial for its handling, application, and the design

of processes in which it is a component. These properties are summarized in the table below,

with comparative data for its ortho and para isomers provided for context.
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Physical Property
m-Ethylphenol (3-
ethylphenol)

o-Ethylphenol (2-
ethylphenol)

p-Ethylphenol (4-
ethylphenol)

Molecular Formula C₈H₁₀O C₈H₁₀O C₈H₁₀O

Molecular Weight 122.16 g/mol [1] 122.16 g/mol 122.16 g/mol [2]

Appearance Colorless liquid[1][3] Colorless liquid
Colorless to white

crystalline solid[4][5]

Melting Point -4 °C[1][3][6][7][8] -18 °C 40-42 °C[9][10]

Boiling Point 217 °C[6] 204.8 °C 218-219 °C[9][10]

Density
1.001 g/mL at 25 °C[6]

[7]
1.021 g/mL at 20 °C 1.011 g/cm³

Solubility in Water
Slightly soluble[1][3][7]

[8]
Slightly soluble 4.9 g/L at 25 °C[5][10]

Vapor Pressure <1 mbar at 20 °C[8] 0.1 mmHg at 20 °C
0.13 mm Hg at 20

°C[9][10]

Refractive Index

(n20/D)
1.5335 (20 °C)[3] 1.535 1.5330[5][10]

pKa 9.9[1] 10.2 10.0[4]

Flash Point 94 °C (closed cup) 87 °C (closed cup)
100 °C (closed cup)

[11]

LogP (Octanol/Water

Partition Coefficient)
2.40[6][7] 2.41 2.58[2]

Experimental Protocols for Determination of
Physical Properties
The accurate determination of physical properties is fundamental to chemical characterization.

The following are detailed methodologies for key experiments, adapted from standard

laboratory procedures.
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Melting Point Determination
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For m-ethylphenol, which has a melting point of -4 °C, a low-temperature apparatus is

required.

Methodology:

Sample Preparation: A small amount of m-ethylphenol is introduced into a capillary tube,

which is then sealed.

Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a

cooling system (e.g., a cryostat or a cold finger with a suitable coolant). The apparatus

should have a calibrated thermometer or a digital temperature sensor.

Determination: The sample is cooled until it solidifies. The temperature is then slowly

increased at a controlled rate (e.g., 1-2 °C per minute) as the melting point is approached.

Data Recording: The temperature at which the first drop of liquid appears and the

temperature at which the last crystal melts are recorded. This range represents the melting

point. For a pure compound, this range should be narrow.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Methodology:

Apparatus Setup: A small volume of m-ethylphenol is placed in a distillation flask with a few

boiling chips to ensure smooth boiling. A thermometer is positioned so that the top of the

bulb is level with the side arm of the distillation flask. A condenser is attached to the side

arm.

Heating: The flask is gently heated.

Data Recording: The temperature is recorded when the liquid is boiling and a stable ring of

condensate is observed on the thermometer bulb. This temperature is the boiling point at the
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recorded atmospheric pressure. Corrections can be applied to determine the normal boiling

point at standard pressure.

Density Determination
Density is the mass of a substance per unit volume.

Methodology:

Measurement of Mass: A clean, dry pycnometer (a flask with a specific volume) is weighed

empty.

Filling the Pycnometer: The pycnometer is filled with m-ethylphenol, ensuring no air bubbles

are present. The temperature of the sample is recorded.

Measurement of Mass of Filled Pycnometer: The filled pycnometer is weighed.

Calculation: The mass of the m-ethylphenol is determined by subtracting the mass of the

empty pycnometer from the mass of the filled pycnometer. The density is then calculated by

dividing the mass of the m-ethylphenol by the known volume of the pycnometer.

Solubility in Water
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology (Shake-Flask Method):

Sample Preparation: An excess amount of m-ethylphenol is added to a known volume of

distilled water in a flask.

Equilibration: The flask is sealed and agitated at a constant temperature for a prolonged

period (e.g., 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The mixture is allowed to stand undisturbed until the aqueous and

organic phases have clearly separated.
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Analysis: A sample of the aqueous phase is carefully removed and analyzed using a suitable

analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC), to determine the concentration of dissolved m-ethylphenol. This

concentration represents the solubility at that temperature.

Vapor Pressure Determination
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

Methodology (Static Method):

Sample Preparation: A sample of m-ethylphenol is placed in a thermostatted container

connected to a pressure-measuring device (manometer).

Degassing: The sample is thoroughly degassed to remove any dissolved air.

Equilibration: The container is maintained at a constant temperature, and the pressure is

monitored until it reaches a stable value.

Data Recording: The stable pressure reading is the vapor pressure of m-ethylphenol at that

temperature. The measurement is repeated at different temperatures to obtain the vapor

pressure curve.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material.

Methodology:

Apparatus Calibration: An Abbe refractometer is calibrated using a standard liquid with a

known refractive index.

Sample Application: A few drops of m-ethylphenol are placed on the prism of the

refractometer.
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Measurement: The refractometer is adjusted to bring the dividing line between the light and

dark fields into sharp focus at the crosshairs of the eyepiece.

Data Recording: The refractive index is read from the instrument's scale. The temperature at

which the measurement is made should be recorded, as the refractive index is temperature-

dependent.

pKa Determination
The pKa is the negative base-10 logarithm of the acid dissociation constant (Ka) of a solution.

It is a measure of the strength of an acid in solution.

Methodology (Potentiometric Titration):

Sample Preparation: A known concentration of m-ethylphenol is dissolved in a suitable

solvent (e.g., a water-alcohol mixture, due to its slight solubility in water).

Titration: The solution is titrated with a standardized solution of a strong base (e.g., NaOH)

while the pH is monitored using a calibrated pH meter.

Data Analysis: The pH is plotted against the volume of titrant added. The pKa is determined

from the pH at the half-equivalence point of the titration curve.

Logical Workflow for Physical Property
Determination
The following diagram illustrates a logical workflow for the systematic characterization of the

physical properties of a chemical compound like m-ethylphenol.
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Workflow for Physical Property Determination of m-Ethylphenol

Initial Characterization

Thermal Properties Bulk & Solution Properties Interfacial & Optical Properties

Data Compilation & Analysis

Obtain Pure Sample of m-Ethylphenol

Determine Appearance (Color, State)

Visual Inspection

Melting Point Determination Boiling Point Determination Density Measurement Solubility in Water pKa Determination Vapor Pressure Measurement Refractive Index Measurement LogP Determination

Compile and Analyze All Physical Property Data

Click to download full resolution via product page

Caption: Logical workflow for the systematic determination of the physical properties of m-

Ethylphenol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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